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carbaldehyde

Cat. No.: B112871

For Researchers, Scientists, and Drug Development Professionals

Abstract: 1-Benzyl-1H-pyrazole-4-carbaldehyde, identified by the CAS number 63874-95-3,
is a pivotal heterocyclic aldehyde that serves as a versatile intermediate in the realms of
organic synthesis and medicinal chemistry.[1][2][3] Its unique pyrazole scaffold, combined with
a reactive aldehyde functional group, makes it an essential building block for creating a diverse
array of complex molecules.[3] This compound is instrumental in the development of novel
therapeutic agents, with research highlighting its role in synthesizing derivatives with potential
anti-inflammatory, anticancer, antioxidant, and antibacterial properties.[3][4][5] This guide
provides an in-depth overview of its chemical properties, synthesis protocols, and significant
applications in drug discovery and development.

Chemical and Physical Properties

The fundamental properties of 1-Benzyl-1H-pyrazole-4-carbaldehyde are summarized below,
providing a quantitative overview for laboratory use.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)
CAS Number 63874-95-3 [11[2]61[7]
Molecular Formula C11H10N20 [11[2][3][6]
Molecular Weight 186.21 g/mol [L1[31[61[7]
Appearance Pale yellow to reddish-yellow 3]

crystal or lump
Melting Point 44 - 48 °C [3]
Boiling Point 144 °C at 0.5 mmHg [3]
Purity >97% to =98% (GC) [1][3]
MDL Number MFCD02179567 [1][2][6]

ble 2: C ional Chemi

Descriptor Value Source(s)
Topological Polar Surface Area

34.89 A2 [1]
(TPSA)
LogP 1.7439 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 3 [1]

Synthesis and Experimental Protocols

The synthesis of pyrazole-4-carbaldehydes, including the title compound, is frequently
achieved through the Vilsmeier-Haack reaction. This reaction is a reliable method for the
formylation of electron-rich heterocyclic compounds.
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Diagram 1: General Synthesis Workflow
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Caption: Workflow for the synthesis of pyrazole-4-carbaldehydes via the Vilsmeier-Haack
reaction.

Experimental Protocol: Synthesis via Vilsmeier-Haack
Reaction

This protocol is a generalized procedure based on methodologies cited for synthesizing various
pyrazole-4-carbaldehyde derivatives.[4][8][9][10]

» Preparation of the Vilsmeier-Haack Reagent:
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o In a flask maintained in an ice bath, slowly add phosphorus oxychloride (POCIs, e.g., 1.1-3
mL) to chilled N,N-Dimethylformamide (DMF, e.g., 10-15 mL).[4][9]

o Stir the mixture while maintaining the low temperature to form the Vilsmeier reagent
(chloroiminium salt).

e Formylation Reaction:

o Dissolve the precursor hydrazone (e.g., N'-(1-phenylethylidene)benzohydrazide, 0.004-
0.005 mol) in DMF.[4][8]

o Add the prepared Vilsmeier reagent to the hydrazone solution in small aliquots.

o Stir the reaction mixture at a controlled temperature, typically between 60-70°C, for
several hours (e.g., 4-10 hours).[4][8][9]

o Monitor the reaction's progress using Thin-Layer Chromatography (TLC).[9]
o Workup and Purification:

o Once the reaction is complete, pour the mixture onto crushed ice to quench the reaction
and precipitate the product.[8][9]

o Neutralize the solution with a base, such as sodium bicarbonate (NaHCOs) solution.[8]

o Collect the separated solid product by filtration and wash it thoroughly with cold water.[4]

[8]

o Dry the crude product and purify it by recrystallization from a suitable solvent, such as
methanol or DMF.[4][8]

Applications in Drug Discovery and Development

1-Benzyl-1H-pyrazole-4-carbaldehyde is a valuable scaffold in medicinal chemistry due to the
broad spectrum of biological activities exhibited by its derivatives.[5] The pyrazole nucleus is
considered a "biologically privileged" structure and is a component of several FDA-approved
drugs.[5]
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Key Therapeutic Areas:

Anti-inflammatory and Analgesic Agents: Pyrazole derivatives have shown significant anti-
inflammatory activity.[4][11] The aldehyde group can be further modified to create
compounds that act as potent anti-inflammatory and analgesic agents, with some studies
comparing their efficacy to standard drugs like diclofenac sodium.[4][12]

Anticancer Agents: The compound serves as an intermediate for designing novel anti-cancer
agents.[3] Derivatives have been synthesized and evaluated for their cytotoxic effects
against various cancer cell lines.[13]

Antioxidant Properties: Researchers have synthesized and evaluated pyrazole-4-
carbaldehyde derivatives for their antioxidant capabilities using methods like DPPH and nitric
oxide scavenging assays.[4]

Antibacterial and Antifungal Activity: The versatility of the pyrazole scaffold extends to the
development of antimicrobial agents.[5] Synthesized derivatives have been screened for
activity against both Gram-positive and Gram-negative bacteria.[5]

Diagram 2: Role in Drug Discovery
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Caption: Logical flow from the core compound to potential therapeutic applications.
Safety and Handling
* Hazard Identification: Classified as an irritant.[2]

o Storage: Store at 4°C or room temperature, preferably under a nitrogen atmosphere, to
ensure stability.[1][3]

» Shipping: Typically shipped at room temperature in the continental US.[1]
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This technical guide consolidates available data to support researchers and drug development
professionals in leveraging the synthetic potential of 1-Benzyl-1H-pyrazole-4-carbaldehyde
for creating next-generation therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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